Cas no 54104-83-5 (1H-Isoindole, 2,3-dihydro-2-(4-methylphenyl)-)

1H-Isoindole, 2,3-dihydro-2-(4-methylphenyl)- structure
54104-83-5 structure
Product Name:1H-Isoindole, 2,3-dihydro-2-(4-methylphenyl)-
CAS No:54104-83-5
MF:C15H15N
MW:209.286303758621
CID:355526
PubChem ID:4278254
Update Time:2025-04-19

1H-Isoindole, 2,3-dihydro-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole, 2,3-dihydro-2-(4-methylphenyl)-
    • 2-(4-methylphenyl)-1,3-dihydroisoindole
    • AKOS003623323
    • SR-01000086198-1
    • 54104-83-5
    • DTXSID20401494
    • EU-0050189
    • 2-p-Tolyl-2,3-dihydro-1H-isoindole
    • ST50996809
    • SR-01000086198
    • CCG-317511
    • SCHEMBL13232537
    • Inchi: 1S/C15H15N/c1-12-6-8-15(9-7-12)16-10-13-4-2-3-5-14(13)11-16/h2-9H,10-11H2,1H3
    • InChI Key: WGYODUSRPISUME-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C)=CC=2)CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 209.12055
  • Monoisotopic Mass: 209.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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